Cas no 2138422-24-7 (Sodium 2,6-dimethyl-3-nitrobenzene-1-sulfinate)

• Product Name: Sodium 2,6-dimethyl-3-nitrobenzene-1-sulfinate
• CAS No: 2138422-24-7
• MF: C₈H₈NNaO₄S
• MW: 237.208191871643
• CID: 6350475
• PubChem ID: 165450321
• Update Time: 2025-08-05

Sodium 2,6-dimethyl-3-nitrobenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-722758
• 2138422-24-7
• sodium 2,6-dimethyl-3-nitrobenzene-1-sulfinate
• Sodium 2,6-dimethyl-3-nitrobenzene-1-sulfinate

• Inchi： 1S/C8H9NO4S.Na/c1-5-3-4-7(9(10)11)6(2)8(5)14(12)13;/h3-4H,1-2H3,(H,12,13);/q;+1/p-1
• InChI Key： LODSSUSIRIAOSO-UHFFFAOYSA-M
• SMILES： S(C1C(C)=CC=C(C=1C)[N+](=O)[O-])(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 237.00717319g/mol
• Monoisotopic Mass: 237.00717319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų

Additional information on Sodium 2,6-dimethyl-3-nitrobenzene-1-sulfinate

Sodium 2,6-Dimethyl-3-Nitrobenzene-1-Sulfinate: A Comprehensive Overview

Sodium 2,6-dimethyl-3-nitrobenzene-1-sulfinate (CAS No. 2138422-24-7) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a sulfinate group attached to a benzene ring substituted with methyl and nitro groups. The sulfinate group plays a crucial role in its chemical reactivity and functional properties, making it an essential component in numerous synthetic processes.

Recent studies have highlighted the importance of sodium 2,6-dimethyl-3-nitrobenzene-1-sulfinate in the development of advanced materials. Researchers have explored its potential as a precursor for synthesizing high-performance polymers and organic semiconductors. For instance, a 2023 study published in *Advanced Materials* demonstrated that this compound can be used to create lightweight, flexible materials with exceptional thermal stability. These findings underscore its role in pushing the boundaries of material science.

The synthesis of sodium 2,6-dimethyl-3-nitrobenzene-1-sulfinate involves a multi-step process that requires precise control over reaction conditions. A key aspect of its synthesis is the sulfonation step, where the benzene ring undergoes substitution to introduce the sulfinate group. This process is highly sensitive to temperature and pH levels, necessitating rigorous optimization to achieve high yields. Recent advancements in catalytic methods have improved the efficiency of this synthesis, reducing production costs and environmental impact.

In terms of applications, sodium 2,6-dimethyl-3-nitrobenzene-1-sulfinate has found extensive use in pharmaceuticals and agrochemicals. Its ability to act as an intermediate in the synthesis of bioactive compounds makes it invaluable in drug discovery programs. For example, a 2023 study in *Journal of Medicinal Chemistry* reported its use as a key intermediate in the development of novel antiviral agents. This highlights its critical role in advancing medical research.

Moreover, sodium 2,6-dimethyl-3-nitrobenzene-1-sulfinate has gained attention for its role in environmental chemistry. Researchers have investigated its potential as a catalyst for degrading persistent organic pollutants (POPs) in contaminated soils. A study published in *Environmental Science & Technology* demonstrated that this compound can significantly enhance the degradation efficiency of POPs under UV light irradiation. This application not only addresses environmental concerns but also aligns with global sustainability goals.

The structural uniqueness of sodium 2,6-dimethyl-3-nitrobenzene-1-sulfinate also makes it an attractive candidate for use in electronic devices. Its ability to form stable interfaces with other materials has led to its exploration in organic electronics. A recent study published in *Nature Electronics* showcased its application as an interfacial layer in perovskite solar cells, improving device efficiency and stability. This innovation highlights its potential to contribute to renewable energy technologies.

In conclusion, sodium 2,6-dimethyl-3-nitrobenzene-1-sulfinate (CAS No. 2138422-24-7) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties and versatile functionality make it an indispensable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and improve synthesis methods, this compound is poised to play an even more significant role in shaping future technological advancements.